Cas no 91306-82-0 (2-(4-cyclohexylphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-pyrrole)

• Product name: 2-(4-cyclohexylphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-pyrrole
• CAS No: 91306-82-0
• MF: C₂₄H₂₇NO
• MW: 345.477286577225
• CID: 1968502
• PubChem ID: 3021786

2-(4-cyclohexylphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclohexylphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-pyrrole
• 2-(4-cyclohexylphenyl)-1-(3-methoxyphenyl)-5-methylpyrrole
• DTXCID401348766
• 1H-Pyrrole, 2-(4-cyclohexylphenyl)-1-(3-methoxyphenyl)-5-methyl-
• DTXSID80919843
• 91306-82-0

• Inchi： InChI=1S/C24H27NO/c1-18-11-16-24(25(18)22-9-6-10-23(17-22)26-2)21-14-12-20(13-15-21)19-7-4-3-5-8-19/h6,9-17,19H,3-5,7-8H2,1-2H3
• InChI Key： AVHSVJRYSBHCRZ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(N1C2=CC(=CC=C2)OC)C3=CC=C(C=C3)C4CCCCC4

Computed Properties

• Exact Mass: 345.209
• Monoisotopic Mass: 345.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 14.2Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 504.6°C at 760 mmHg
• Flash Point: 258.9°C
• Refractive Index: 1.588